Cas no 2490426-40-7 (2-Chloro-6-(piperidin-3-yl)pyridine hydrochloride)

• Product Name: 2-Chloro-6-(piperidin-3-yl)pyridine hydrochloride
• CAS No: 2490426-40-7
• MF: C₁₀H₁₄Cl₂N₂
• MW: 233.137560367584
• MDL: MFCD32852775
• CID: 5670000
• PubChem ID: 165945661
• Update Time: 2025-07-18

2-Chloro-6-(piperidin-3-yl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2490426-40-7
• 2-chloro-6-(piperidin-3-yl)pyridine hydrochloride
• EN300-27114524
• Pyridine, 2-chloro-6-(3-piperidinyl)-, hydrochloride (1:1)
• 2-Chloro-6-(piperidin-3-yl)pyridine hydrochloride

• MDL： MFCD32852775
• Inchi： 1S/C10H13ClN2.ClH/c11-10-5-1-4-9(13-10)8-3-2-6-12-7-8;/h1,4-5,8,12H,2-3,6-7H2;1H
• InChI Key： RVPFGLCHJQGLNC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2CNCCC2)=N1.Cl

Computed Properties

• Exact Mass: 232.0534038g/mol
• Monoisotopic Mass: 232.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-Chloro-6-(piperidin-3-yl)pyridine hydrochloride

Introduction to 2-Chloro-6-(piperidin-3-yl)pyridine hydrochloride (CAS No. 2490426-40-7)

2-Chloro-6-(piperidin-3-yl)pyridine hydrochloride (CAS No. 2490426-40-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a hydrochloride salt of a substituted pyridine, specifically featuring a chloro group at the 2-position and a piperidin-3-yl group at the 6-position. The unique structural features of this molecule make it an attractive candidate for various biological and pharmacological applications.

The 2-chloro substitution on the pyridine ring imparts significant electronic and steric effects, which can influence the compound's reactivity and binding properties. The presence of the piperidin-3-yl group, a common motif in many bioactive molecules, further enhances its potential for modulating biological targets. The hydrochloride salt form ensures improved solubility and stability, making it suitable for various experimental and therapeutic applications.

Recent studies have highlighted the potential of 2-Chloro-6-(piperidin-3-yl)pyridine hydrochloride in several therapeutic areas. One notable application is its use as a scaffold for the development of novel drugs targeting neurological disorders. Research has shown that compounds derived from this scaffold can exhibit potent activity against specific receptors and enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its potential in neurology, 2-Chloro-6-(piperidin-3-yl)pyridine hydrochloride has also been explored for its anti-inflammatory properties. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, making it a promising candidate for treating inflammatory conditions such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic properties of 2-Chloro-6-(piperidin-3-yl)pyridine hydrochloride have been extensively studied to optimize its therapeutic efficacy. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring its effectiveness in vivo. These properties make it an attractive candidate for further preclinical and clinical development.

In terms of synthetic chemistry, the preparation of 2-Chloro-6-(piperidin-3-yl)pyridine hydrochloride involves several well-established methods. One common approach involves the reaction of 2-chloropyridine with piperidine derivatives under appropriate conditions to form the desired product. The use of modern synthetic techniques and catalysts has significantly improved the yield and purity of this compound, making it more accessible for research purposes.

The safety profile of 2-Chloro-6-(piperidin-3-yl)pyridine hydrochloride has also been evaluated in preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. However, as with any new chemical entity, further safety assessments are necessary to ensure its suitability for human use.

In conclusion, 2-Chloro-6-(piperidin-3-yl)pyridine hydrochloride (CAS No. 2490426-40-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with favorable pharmacological properties, make it an attractive candidate for further development in various therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.